Cas no 2228582-48-5 (3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228582-48-5
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6221074
• PubChem ID: 165656216
• Update Time: 2025-10-19

3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine
• 2228582-48-5
• EN300-1727210
• 3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C11H14N4/c1-11(2)9(10(11)12)7-5-14-8-6-13-3-4-15(7)8/h3-6,9-10H,12H2,1-2H3
• InChI Key： UZZODJIHEAQPIP-UHFFFAOYSA-N
• SMILES： NC1C(C2=CN=C3C=NC=CN23)C1(C)C

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine (CAS No. 2228582-48-5)

The compound 3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine (CAS No. 2228582-48-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its imidazo[1,2-a]pyrazine core, combined with a dimethylcyclopropane moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and central nervous system (CNS) targeting, aligning with current trends in precision medicine and neurodegenerative disease research.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in AI-driven drug design and high-throughput screening. The imidazo[1,2-a]pyrazine scaffold, present in this compound, is frequently explored for its bioisosteric properties, which can enhance drug-like characteristics such as solubility and metabolic stability. This aligns with the growing focus on oral bioavailability and blood-brain barrier permeability in modern drug development.

One of the most searched questions in the field revolves around the structure-activity relationship (SAR) of imidazo[1,2-a]pyrazine derivatives. Studies suggest that the 2,2-dimethylcyclopropan-1-amine group in this compound may contribute to its selective binding affinity for specific protein targets. This is particularly relevant for researchers investigating GPCR modulators and enzyme inhibitors, as these targets are central to treating conditions like inflammation and metabolic disorders.

The synthesis of CAS No. 2228582-48-5 often involves multistep organic reactions, including cyclization and amine protection/deprotection strategies. These methods are frequently discussed in forums focusing on green chemistry and atom economy, reflecting the industry's shift toward sustainable practices. Additionally, the compound's chirality and stereochemical purity are critical considerations, as they directly impact its pharmacological profile.

From a commercial perspective, 3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropan-1-amine is often listed by suppliers specializing in pharmaceutical intermediates and custom synthesis. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, which are hot topics in the contract research organization (CRO) community. Researchers also frequently inquire about its stability under various storage conditions, a key concern for long-term studies.

In summary, CAS No. 2228582-48-5 represents a compelling case study in the intersection of medicinal chemistry and drug development. Its unique structure and potential therapeutic applications make it a subject of ongoing research, particularly in areas like oncology and CNS disorders. As the scientific community continues to explore its properties, this compound may pave the way for next-generation therapeutics addressing unmet medical needs.